Cas no 1214350-74-9 (3-(2-fluorophenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(2-fluorophenyl)pyridine-4-carboxylic acid
• CAS No: 1214350-74-9
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD14700041
• CID: 2617592
• PubChem ID: 46313119
• Update Time: 2025-05-27

3-(2-fluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)pyridine-4-carboxylic acid
• DTXSID80673413
• 1214350-74-9
• AKOS015152380
• 3-(2-FLUOROPHENYL)ISONICOTINIC ACID
• MFCD14700041

• MDL： MFCD14700041
• Inchi： 1S/C12H8FNO2/c13-11-4-2-1-3-8(11)10-7-14-6-5-9(10)12(15)16/h1-7H,(H,15,16)
• InChI Key： JYGPOUWCXOAGLH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 217.05390666Da
• Monoisotopic Mass: 217.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-fluorophenyl)pyridine-4-carboxylic acid

Comprehensive Overview of 3-(2-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1214350-74-9): Properties, Applications, and Industry Insights

3-(2-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1214350-74-9) is a fluorinated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its carboxylic acid functional group and 2-fluorophenyl substitution, has garnered attention for its potential as a building block in drug discovery. The presence of both fluorine and pyridine moieties enhances its metabolic stability and bioavailability, making it a valuable intermediate in medicinal chemistry.

Recent studies highlight the growing demand for fluorinated heterocycles like 3-(2-fluorophenyl)pyridine-4-carboxylic acid due to their unique electronic properties and binding affinity. Researchers are exploring its applications in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound’s CAS No. 1214350-74-9 is frequently searched in academic databases, reflecting its importance in target-oriented synthesis.

From an industrial perspective, 3-(2-fluorophenyl)pyridine-4-carboxylic acid aligns with the trend toward green chemistry and sustainable synthesis. Innovations in catalytic fluorination and microwave-assisted reactions have improved its production efficiency. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of drug development pipelines.

Environmental and regulatory considerations are also critical when handling fluorinated compounds. While 3-(2-fluorophenyl)pyridine-4-carboxylic acid is not classified as hazardous, proper waste management and solvent recovery protocols are recommended. Its low toxicity profile and biodegradability make it a preferable choice over traditional halogenated analogs.

In summary, 3-(2-fluorophenyl)pyridine-4-carboxylic acid (CAS No. 1214350-74-9) exemplifies the intersection of structural versatility and pharmaceutical potential. As the industry shifts toward precision medicine and fragment-based drug design, this compound is poised to play a pivotal role in next-generation therapeutics.